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Compound of Interest

Compound Name: Deuterium iodide

Cat. No.: B075951

This document provides an in-depth guide for researchers, scientists, and drug development
professionals on the chemical identifiers, properties, and critical safety data for Deuterium
lodide. The information is presented to ensure safe handling, storage, and use in a laboratory
setting.

Chemical Identification and Properties

Deuterium lodide (DI) is the deuterated form of hydrogen iodide. It is a colorless gas that is
soluble in water.[1] Due to its physical and chemical properties, it requires careful handling.

Table 1: Chemical Identifiers for Deuterium lodide
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Identifier

Value

Reference

Chemical Name

Deuterium lodide

[1]

Synonyms

Hydrogen-d iodide, lodide

deuterium, Hydriodic acid-d

[1]

Molecular Formula DI [2][3][4]
Labeled CAS Number 14104-45-1 [L112][31[4]
Unlabeled CAS Number 10034-85-2 [2][4]

EC Number 237-958-6 [2][3][4]
MDL Number MFCD00064504 [1][3]

Table 2: Physical and Chemical Properties of Deuterium lodide

Property Value Reference
Molecular Weight 128.92 g/mol [21[31[41[5]
Form Gas [1][4]
Boiling Point -35.1°C [1]

Melting Point -51.93 °C [1]

Water Solubility Soluble [1]

Isotopic Purity

98 atom % D

GHS Safety and Hazard Information

Deuterium lodide is classified as a hazardous substance. Adherence to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals is mandatory for its

handling.

Table 3: GHS Hazard Summary
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Category Information Reference
Signal Word Danger [1112]
Hazard Pictograms lele [1]

H280: Contains gas under
pressure; may explode if

Hazard Statements [1112]
heated.H314: Causes severe

skin burns and eye damage.

Hazard Codes C (Corrosive) [1]

34: Causes burns.35: Causes

Risk Statements [1]
severe burns.

Table 4: GHS Precautionary Statements for Deuterium lodide
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Code Statement Reference

P260: Do not breathe
gas.P264: Wash skin
thoroughly after

Prevention handling.P280: Wear [1]
protective gloves/protective
clothing/eye protection/face

protection.

P301+P330+P331: IF
SWALLOWED: Rinse mouth.
Do NOT induce
vomiting.P303+P361+P353: IF
ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with
water/shower.P304+P340: IF
INHALED: Remove person to
fresh air and keep comfortable
Response for ) [1]
breathing.P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.P310:
Immediately call a POISON
CENTER or
doctor/physician.P363: Wash

contaminated clothing before

reuse.
Storage P405: Store locked up. [1]
Disposal P501: Dispose of [1]

contents/container in

accordance with
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local/regional/national/internati

onal regulations.

Safe Handling and Experimental Protocols

Due to its hazardous nature, strict protocols must be followed when handling Deuterium
lodide. The following methodologies are critical for ensuring laboratory safety.

o Eye/Face Protection: Wear chemical safety goggles and a face shield that are tested and
approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[6]

[7]

o Skin Protection: Handle with gloves.[7] Wear fire/flame resistant and impervious clothing to
prevent skin exposure.[6] Contaminated clothing should be changed immediately.

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably under
a chemical fume hood, to avoid inhalation of the gas.[6]

o Temperature: Store in a refrigerated environment between +2°C and +8°C.[2][4]

o Conditions: Keep containers tightly sealed in a dry, well-ventilated place.[7] Protect from
light.[2][4] Store under an inert gas.

e Incompatibilities: Keep away from strong oxidizing agents.
o Evacuation: Evacuate personnel to safe areas and ensure adequate ventilation.[6]
e Source Control: If it can be done safely, stop the flow of gas. Eliminate all ignition sources.[6]

o Containment: For any spills of solutions, prevent further leakage and entry into drains if safe
to do so.[6]

« Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician immediately.[8]

o Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area
with plenty of water or shower.[1] Consult a physician.
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o Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing and call an ophthalmologist.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and never give anything by
mouth to an unconscious person.[8] Consult a physician immediately.[1]

Visualized Safety Workflow

The following diagram outlines the logical workflow for the safe handling of Deuterium lodide,
from initial assessment to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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